Cas no 2693-85-8 (Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI))

Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI) structure
2693-85-8 structure
Product Name:Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI)
CAS No:2693-85-8
MF:C24H34O4
MW:386.524367809296
CID:287007
PubChem ID:247938
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI)
    • [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] propanoate
    • 3,20-dioxopregn-4-en-17-yl propanoate
    • NSC-63559
    • NSC63559
    • NSC 63559
    • 2693-85-8
    • DTXSID10289763
    • SCHEMBL6801424
    • AKOS032428865
    • MLS002693441
    • Inchi: 1S/C24H34O4/c1-5-21(27)28-24(15(2)25)13-10-20-18-7-6-16-14-17(26)8-11-22(16,3)19(18)9-12-23(20,24)4/h14,18-20H,5-13H2,1-4H3/t18-,19+,20+,22+,23+,24+/m1/s1
    • InChI Key: FOEWOVDSUXQZCV-NSWVHSCQSA-N
    • SMILES: O(C(CC)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 386.24600
  • Monoisotopic Mass: 386.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44000
  • LogP: 4.79930

Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI) Related Literature

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